Cas no 101533-57-7 (Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-)
101533-57-7 structure
Product Name:Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
CAS No:101533-57-7
MF:C13H10N2O2S
MW:258.295701503754
CID:1132115
PubChem ID:23274869
Update Time:2025-04-20
Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
- 4-(4-aminophenyl)sulfonylbenzonitrile
- 4-[(4-Aminophenyl)sulfonyl]benzonitrile
- 4-[(4-Cyanophenyl)sulfonyl]aniline
- SCHEMBL20379869
- 4-(4-Aminobenzene-1-sulfonyl)benzonitrile
- CHEMBL343715
- DTXSID70632317
- 101533-57-7
-
- Inchi: 1S/C13H10N2O2S/c14-9-10-1-5-12(6-2-10)18(16,17)13-7-3-11(15)4-8-13/h1-8H,15H2
- InChI Key: FDEXQTPYOIODAT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C#N)=CC=1)(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 258.0464
- Monoisotopic Mass: 258.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 83.95
Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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